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Compound of Interest

Compound Name: 4,4'-Dibromo-2,2'-bipyridine

Cat. No.: B104092

This document provides immediate safety, operational, and disposal procedures for 4,4'-
Dibromo-2,2'-bipyridine, tailored for researchers, scientists, and drug development
professionals. Following these guidelines is critical for ensuring laboratory safety and
environmental compliance.

Hazard Identification and Safety Data

4,4'-Dibromo-2,2'-bipyridine is a chemical compound that requires careful handling due to its
potential health hazards. It is classified as an irritant and may be harmful if ingested or comes
into contact with skin.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b104092?utm_src=pdf-interest
https://www.benchchem.com/product/b104092?utm_src=pdf-body
https://www.benchchem.com/product/b104092?utm_src=pdf-body
https://www.benchchem.com/product/b104092?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH:

Safety Operating Guide

Check Availability & Pricing

Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Skin Irritation

H315: Causes skin

GHSO07 Warning o

(Category 2) irritation.[1][2]

Eye Irritation ) H319: Causes serious
GHSO07 Warning o

(Category 2) eye irritation.[1][2]

Acute Toxicity, Oral H301: Toxic if
GHSO06 Danger

(Category 3) swallowed.[3]

Acute Toxicity, Dermal H311: Toxic in contact
GHSO06 Danger ] ]

(Category 3) with skin.[3]

Specific target organ

o ] H335: May cause

toxicity — single ] ) o

GHSO07 Warning respiratory irritation.[2]

exposure (Category

3), Respiratory system

[4]

Personal Protective Equipment (PPE)

To ensure personal safety when handling 4,4'-Dibromo-2,2'-bipyridine, the following personal

protective equipment is mandatory:

o Eye Protection: Wear safety glasses with side-shields or chemical goggles.[5]

o Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene. Gloves must

be inspected prior to use and disposed of properly after.[4][5]

o Skin and Body Protection: Wear a lab coat, long-sleeved clothing, and closed-toe shoes. For

larger quantities or potential for significant exposure, a chemical-resistant apron or suit is

recommended.[5]

o Respiratory Protection: If working in a poorly ventilated area or if dust is generated, use a

NIOSH/MSHA or European Standard EN 149 approved respirator with a particulate filter.[2]

Operational Handling and Storage
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e Handling:

o

Avoid contact with skin, eyes, and clothing.[1]

[¢]

Avoid breathing dust.[2]

[¢]

Use only in a well-ventilated area, preferably in a chemical fume hood.[1][2]

[e]

Wash hands thoroughly after handling.[1][2]

e Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][4]
o Keep away from incompatible materials such as strong oxidizing agents.

Spill and Leak Procedures

In the event of a spill:

o Evacuate: Clear the area of all personnel.

o Ventilate: Ensure adequate ventilation.

» Containment: Prevent the spill from spreading and entering drains.[2][6]

¢ Cleanup:

o For small spills, carefully sweep up the solid material, avoiding dust generation, and place
it into a suitable, labeled container for disposal.[1][2] A vacuum cleaner with a HEPA filter
can also be used.[1]

o For large spills, contact your institution's environmental health and safety (EHS)
department.

o Decontamination: Clean the spill area thoroughly with a suitable solvent and then with soap
and water.

o Personal Safety: Wear appropriate PPE during the entire cleanup process.
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First-Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[1][2]

o Skin Contact: Immediately wash skin with plenty of soap and water for at least 15 minutes
while removing contaminated clothing and shoes. Get medical attention if irritation develops.

[2][7]

 Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Get medical attention.[1][2]

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Get immediate medical attention.[1][5]

Disposal Protocol

Proper disposal of 4,4'-Dibromo-2,2'-bipyridine is crucial to prevent environmental
contamination and comply with regulations.

Step-by-Step Disposal Procedure:
o Containerize Waste:

o Place unused 4,4'-Dibromo-2,2'-bipyridine and any contaminated materials (e.g., gloves,
filter paper, spill cleanup debris) into a clearly labeled, sealed, and compatible waste
container.

o Do not mix with other waste streams unless explicitly permitted by your institution's EHS
guidelines.[4]

e Labeling:

o Label the waste container with "Hazardous Waste" and the full chemical name: "4,4'-
Dibromo-2,2'-bipyridine".

o Include the date of accumulation and any other information required by your institution.
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o Storage of Waste:
o Store the sealed waste container in a designated hazardous waste accumulation area.
o This area should be secure, well-ventilated, and away from incompatible materials.
o Arrange for Pickup:
o Contact your institution's EHS department to schedule a pickup for the hazardous waste.

o Disposal must be carried out by a licensed and approved waste disposal company in
accordance with all local, state, and federal regulations.[1][2][4]

Prohibited Disposal Methods:
e DO NOT dispose of 4,4'-Dibromo-2,2'-bipyridine down the drain.[2]
o DO NOT dispose of it in the regular trash.

e DO NOT allow it to be released into the environment.[1][2]
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Disposal Decision Workflow for 4,4'-Dibromo-2,2"-bipyridine

Start: Unused or Contaminated
4,4'-Dibromo-2,2'-bipyridine

Place in a Labeled, Prohibited: Prohibited:
Sealed Container Do Not Pour Down Drain Do Not Dispose in Regular Trash

Label as 'Hazardous Waste'
and list chemical name

Store in Designated
Hazardous Waste Area

Contact Environmental Health & Safety
for Pickup

Disposal by Licensed
Waste Management Company

Click to download full resolution via product page

Caption: Disposal workflow for 4,4'-Dibromo-2,2'-bipyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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